Cas no 2137575-82-5 (ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137575-82-5
• MF: C₁₁H₉BrFN₃O₂
• MW: 314.110464811325
• CID: 6378362
• PubChem ID: 165795160
• Update Time: 2025-06-24

ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137575-82-5
• EN300-766668
• ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C11H9BrFN3O2/c1-2-18-11(17)9-6-16(15-14-9)10-7(12)4-3-5-8(10)13/h3-6H,2H2,1H3
• InChI Key： OPFBHBZZNOTKDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1N1C=C(C(=O)OCC)N=N1)F

Computed Properties

• Exact Mass: 312.98622g/mol
• Monoisotopic Mass: 312.98622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate

Ethyl 1-(2-Bromo-6-Fluorophenyl)-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2137575-82-5): A Comprehensive Overview

Ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137575-82-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a bromo-fluorophenyl substituent, making it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

The triazole ring is a well-known motif in medicinal chemistry due to its ability to enhance the stability and bioavailability of drug molecules. The presence of the bromo and fluoro substituents on the phenyl ring further modulates the compound's physicochemical properties, such as solubility and lipophilicity, which are crucial for optimizing drug delivery and pharmacokinetic profiles.

Recent studies have highlighted the potential of ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity, making it a promising candidate for the development of new treatments for inflammatory diseases. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.

In another study, published in *Bioorganic & Medicinal Chemistry Letters*, ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate was investigated for its potential as an antiviral agent. The results showed that the compound has a broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to its ability to interfere with viral replication by inhibiting key viral enzymes.

The synthetic accessibility of ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate is another factor contributing to its popularity in research. The compound can be synthesized via a multi-step process involving copper-catalyzed azide–alkyne cycloaddition (CuAAC), a highly efficient and robust reaction known as "click chemistry." This method allows for the rapid and selective formation of the triazole ring, making it an attractive choice for high-throughput screening and combinatorial chemistry applications.

Furthermore, the bromine substituent on the phenyl ring provides an additional handle for further functionalization. This feature enables chemists to introduce various substituents at this position to fine-tune the biological activity and pharmacological properties of the resulting derivatives. For example, replacing the bromine with other halogens or functional groups can lead to compounds with enhanced potency or selectivity against specific targets.

The fluorine atom on the phenyl ring also plays a crucial role in modulating the compound's properties. Fluorination is known to improve metabolic stability and reduce off-target effects by altering the electronic distribution around the aromatic ring. This can be particularly beneficial in designing drugs that require long-lasting efficacy or reduced side effects.

In addition to its therapeutic potential, ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate has been explored as a probe molecule in chemical biology studies. Its unique structure makes it suitable for use in fluorescence-based assays and imaging techniques. For instance, researchers have used derivatives of this compound to study protein–protein interactions and enzyme kinetics in living cells.

The safety profile of ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate has also been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, ethyl 1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137575-82-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further development into novel therapeutics for various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery efforts.